Cas no 1113109-90-2 (2-(4-ethylbenzoyl)-4-(3-ethylphenyl)-7-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-ethylbenzoyl)-4-(3-ethylphenyl)-7-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1113109-90-2
• MF: C₂₅H₂₂FNO₃S
• MW: 435.510488986969
• CID: 5386947
• Update Time: 2025-10-31

2-(4-ethylbenzoyl)-4-(3-ethylphenyl)-7-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-ethylphenyl)-[4-(3-ethylphenyl)-7-fluoro-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]methanone
• 2-(4-ethylbenzoyl)-4-(3-ethylphenyl)-7-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C25H22FNO3S/c1-3-17-8-10-19(11-9-17)25(28)24-16-27(21-7-5-6-18(4-2)14-21)22-13-12-20(26)15-23(22)31(24,29)30/h5-16H,3-4H2,1-2H3
• InChI Key： DWYJHUSQLPFUOO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CC)C=C1)(C1=CN(C2=CC=CC(CC)=C2)C2=CC=C(F)C=C2S1(=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(4-ethylbenzoyl)-4-(3-ethylphenyl)-7-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

Research Brief on 2-(4-ethylbenzoyl)-4-(3-ethylphenyl)-7-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1113109-90-2)

The compound 2-(4-ethylbenzoyl)-4-(3-ethylphenyl)-7-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1113109-90-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of inflammatory and oncological diseases. Its molecular structure, featuring a benzothiazine core with ethyl and fluoro substituents, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action, revealing interactions with key residues in the active sites of target enzymes.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing inflammatory markers and inhibiting tumor growth in preclinical models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized through structural modifications, making it a viable candidate for further development. However, challenges such as potential off-target effects and toxicity profiles require further investigation to ensure its safety and efficacy in clinical settings.

Ongoing research is exploring the compound's potential in combination therapies, particularly with existing chemotherapeutic agents, to enhance therapeutic outcomes. Additionally, efforts are underway to develop scalable synthetic routes for large-scale production, addressing current limitations in yield and purity. Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical trials, with preliminary phases expected to commence within the next two years.

In conclusion, 2-(4-ethylbenzoyl)-4-(3-ethylphenyl)-7-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione represents a promising therapeutic agent with broad applications in medicine. Continued research and development efforts are essential to fully realize its potential and address existing challenges, paving the way for its eventual clinical use.